Cas no 1601988-41-3 (1-(Oxolan-3-yl)ethane-1-thiol)

• Product Name: 1-(Oxolan-3-yl)ethane-1-thiol
• CAS No: 1601988-41-3
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 5694184
• PubChem ID: 116176494
• Update Time: 2025-05-22

1-(Oxolan-3-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1601988-41-3
• EN300-1289309
• 1-(Oxolan-3-yl)ethane-1-thiol
• SCHEMBL21323474
• 3-Furanmethanethiol, tetrahydro-α-methyl-

• Inchi： 1S/C6H12OS/c1-5(8)6-2-3-7-4-6/h5-6,8H,2-4H2,1H3
• InChI Key： BDXXTYMPJWQADB-UHFFFAOYSA-N
• SMILES： SC(C)C1COCC1

Computed Properties

• Exact Mass: 132.06088618g/mol
• Monoisotopic Mass: 132.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• Density: 1.021±0.06 g/cm3(Predicted)
• Boiling Point: 192.3±13.0 °C(Predicted)
• pka: 10.54±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on 1-(Oxolan-3-yl)ethane-1-thiol

1-(Oxolan-3-yl)ethane-1-thiol (CAS No. 1601988-41-3)

1-(Oxolan-3-yl)ethane-1-thiol, also known by its CAS number 1601988-41-3, is a sulfur-containing organic compound with the molecular formula C5H10OS. This compound belongs to the class of thioethers and is characterized by its unique structure, which includes a thiol group (-SH) attached to an ethane backbone that is further substituted with an oxolane (tetrahydrofuran) ring. The compound's structure makes it a valuable molecule in various chemical and biochemical applications.

The synthesis of 1-(Oxolan-3-yl)ethane-1-thiol involves the reaction of appropriate sulfur-containing precursors with tetrahydrofuran derivatives. Recent studies have highlighted the importance of this compound in the development of novel materials, particularly in the field of polymer chemistry. Researchers have explored its use as a building block for constructing advanced polymeric materials with tailored properties, such as high thermal stability and mechanical strength.

One of the most significant applications of 1-(Oxolan-3-yl)ethane-1-thiol lies in its role as a precursor for the synthesis of biodegradable polymers. These polymers have gained attention due to their potential in reducing environmental pollution caused by conventional plastics. By incorporating this compound into polymer backbones, scientists aim to create materials that can degrade under specific environmental conditions, thereby minimizing their impact on ecosystems.

Moreover, 1-(Oxolan-3-yl)ethane-1-thiol has been investigated for its potential in medicinal chemistry. The compound's sulfur atom plays a crucial role in its biological activity, as sulfur-containing molecules are often involved in enzyme inhibition and other therapeutic mechanisms. Recent studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory processes, making it a promising candidate for further drug development research.

In terms of physical properties, 1-(Oxolan-3-yl)ethane-1-thiol is a liquid at room temperature with a pleasant odor. Its boiling point is approximately 75°C at standard pressure, and it is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic synthesis reactions where precise control over solubility and reactivity is required.

The compound's reactivity is primarily influenced by its thiol group, which can undergo nucleophilic substitution reactions under appropriate conditions. This reactivity has been exploited in the synthesis of bioactive molecules, including peptides and nucleotides, where precise control over the placement of functional groups is essential. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, leading to higher yields and improved product quality.

From an environmental standpoint, 1-(Oxolan-3-yl)ethane-1-thiol has been studied for its biodegradability under aerobic and anaerobic conditions. Research indicates that the compound can be effectively degraded by microbial communities in soil and aquatic environments, provided that sufficient oxygen levels are maintained. This property aligns with global efforts to develop more sustainable chemical processes that minimize environmental impact.

In conclusion, 1-(Oxolan-3-yl)ethane-1-thiol (CAS No. 1601988-41-3) is a versatile compound with a wide range of applications across different fields of chemistry and biology. Its unique structure, reactivity, and biodegradability make it an attractive target for researchers seeking to develop innovative materials and therapeutic agents. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.